
Application Notes and Protocols: Formulation of
High-Temperature Grease Using Dilithium

Azelate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dilithium azelate
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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

formulation of high-temperature lithium complex greases utilizing dilithium azelate as a key

complexing agent. The information is intended to guide researchers and professionals in the

development and evaluation of high-performance lubricants.

Introduction
High-temperature greases are essential for the lubrication of components operating under

extreme thermal stress. Lithium complex greases are a prominent class of such lubricants,

offering superior performance over simple lithium soap greases. The incorporation of a

complexing agent, such as dilithium azelate, is crucial for achieving a high dropping point and

enhancing the thermal stability of the grease.

Dilithium azelate is formed in situ through the reaction of azelaic acid, a C9 dicarboxylic acid,

with a lithium base. While lithium 12-hydroxystearate, the soap of a hydroxy fatty acid, is the

primary thickener responsible for the grease's consistency, dilithium azelate co-crystallizes

with it to form a complex thickener structure.[1][2] This complex matrix significantly elevates the

dropping point of the grease, often exceeding 260°C (500°F), making it suitable for high-

temperature applications.[2][3] Azelaic acid is a preferred choice due to the high dropping

points and improved mechanical stability it imparts to the final product.[4]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1614953?utm_src=pdf-interest
https://www.benchchem.com/product/b1614953?utm_src=pdf-body
https://www.benchchem.com/product/b1614953?utm_src=pdf-body
https://www.benchchem.com/product/b1614953?utm_src=pdf-body
https://www.benchchem.com/product/b1614953?utm_src=pdf-body
https://www.lubesngreases.com/magazine/26_12/lithium-loosens-its-grip-on-grease/
https://stratcoinc.com/wp-content/uploads/2020/10/Critical-Variables-Lithium-Complex-Grease-NLGI-2013.pdf
https://stratcoinc.com/wp-content/uploads/2020/10/Critical-Variables-Lithium-Complex-Grease-NLGI-2013.pdf
https://patents.google.com/patent/US4582619A/en
https://www.emeryoleo.com/bio-lubricants/grease/azelaic-acids-lithium-complex-grease
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Presentation
Typical Formulation Components
The formulation of a high-temperature lithium complex grease involves a careful selection of

components and their ratios. The following table summarizes the key ingredients and their

typical concentration ranges.
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Component Function
Typical
Concentration
(wt%)

Key
Considerations

Base Oil Lubricating Medium 70 - 95

Can be mineral or

synthetic (e.g., PAO,

esters). The choice

depends on the

desired viscosity,

thermal stability, and

cost. Synthetic oils are

often preferred for

superior high-

temperature

performance.[3]

12-Hydroxystearic

Acid
Primary Thickener 5 - 20

Forms the primary

soap structure (lithium

12-hydroxystearate)

that provides the

grease's consistency.

[1]

Azelaic Acid Complexing Agent 1 - 5

Reacts with the lithium

base to form dilithium

azelate, which

increases the

dropping point.[4] The

molar ratio of 12-

hydroxystearic acid to

azelaic acid typically

ranges from 3:1 to

0.5:1.[3]

Lithium Hydroxide

(Monohydrate)

Saponifying Agent 1 - 3 Reacts with the fatty

acids to form the

lithium soap and the

dilithium complex. The

amount used is
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calculated based on

the saponification

values of the acids.

Additives
Performance

Enhancers
0.1 - 5

Includes antioxidants,

corrosion inhibitors,

extreme pressure

(EP) agents, and anti-

wear agents to

improve specific

performance

characteristics of the

grease.

Performance Characteristics of Dilithium Azelate
Greases
The following table outlines the typical performance characteristics of a well-formulated high-

temperature grease using dilithium azelate.
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Property ASTM Test Method Typical Value Significance

Dropping Point D2265 > 260 °C (> 500 °F)

Indicates the

temperature at which

the grease becomes

fluid and loses its

structure. A high

dropping point is

critical for high-

temperature

applications.[2][3]

Worked Penetration

(60 strokes)
D217

265 - 295 (NLGI

Grade 2)

Measures the

consistency of the

grease. Softer

greases have higher

penetration values.

Oxidation Stability D942 < 5 psi drop in 100 hrs

Indicates the grease's

resistance to oxidation

at elevated

temperatures, which

can lead to hardening

and loss of lubricating

properties.[5]

4-Ball Weld Point IP 239 > 300 kg

A measure of the

grease's extreme

pressure (EP)

properties, indicating

its ability to prevent

welding of metal

surfaces under high

loads.[5]

Corrosion Prevention D1743 Pass Evaluates the

grease's ability to

protect metal surfaces

from corrosion in the
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presence of moisture.

[5]

Wheel Bearing

Leakage
D1263 < 5 g

Assesses the leakage

of grease from a

wheel bearing

assembly at elevated

temperatures,

indicating its shear

stability and

resistance to thinning.

[5]

Experimental Protocols
Protocol for Formulation of High-Temperature Grease
This protocol describes a laboratory-scale, one-step process for preparing a high-temperature

lithium complex grease.

Materials and Equipment:

Base oil (e.g., ISO VG 220 mineral oil or PAO)

12-Hydroxystearic acid

Azelaic acid

Lithium hydroxide monohydrate (LiOH·H₂O)

Distilled water

Grease kettle or reaction vessel with a variable-speed stirrer, heating mantle, and

temperature probe

Homogenizer or three-roll mill

Beakers, weighing balance, and spatulas
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Procedure:

Charge the Reactor: In the grease kettle, combine the base oil (approximately 50-60% of the

total amount), 12-hydroxystearic acid, and azelaic acid.[3]

Heating and Dissolution: Begin stirring the mixture and heat it to approximately 90-100°C

(194-212°F) to dissolve the acids completely.

Saponification: Prepare a solution of lithium hydroxide monohydrate in distilled water. Slowly

add the lithium hydroxide solution to the hot oil-acid mixture while stirring continuously. The

rate of addition should be controlled to avoid excessive foaming.

Dehydration and Thickener Formation: Increase the temperature of the mixture to 200-210°C

(392-410°F).[2] This high temperature is necessary to drive off the water of reaction and to

ensure the complete formation of the complex thickener. Hold at this temperature for a

specified period (e.g., 30-60 minutes) until the mixture becomes clear and the thickener is

fully formed.

Cooling and Gel Formation: Begin the cooling process. As the mixture cools, the lithium

complex soap will precipitate, forming the grease structure. The cooling rate can influence

the final properties of the grease.

Addition of Remaining Oil and Additives: Once the grease has cooled to a safe temperature

(e.g., below 100°C or 212°F), add the remaining portion of the base oil and any desired

performance-enhancing additives. Continue stirring to ensure a homogeneous mixture.

Homogenization: Pass the finished grease through a homogenizer or a three-roll mill to

achieve a smooth texture and uniform dispersion of the thickener.[6]

Testing: Allow the grease to cool to room temperature and then perform standard ASTM tests

to evaluate its physical and performance characteristics.

Protocol for Grease Characterization
The following are standard ASTM test methods for characterizing the properties of the

formulated grease.
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Dropping Point (ASTM D2265): This test determines the temperature at which a grease

sample, when heated under controlled conditions, begins to flow through an orifice.

Cone Penetration (ASTM D217): This method measures the consistency of the grease by

allowing a standard cone to penetrate the sample under a specified load for a set time. The

depth of penetration is measured in tenths of a millimeter.

Oxidation Stability (ASTM D942): This test evaluates the resistance of the grease to

oxidation by subjecting a sample to a pressurized oxygen environment at an elevated

temperature and measuring the pressure drop over time.[5]

Extreme Pressure Properties (ASTM D5706): This method uses a high-frequency, linear-

oscillation (SRV) test machine to determine the extreme pressure properties of the grease.[7]

Life Performance of Automotive Wheel Bearing Grease (ASTM D3527): This procedure

evaluates the high-temperature life performance of wheel bearing greases under prescribed

conditions.[8]

High-Temperature Bearing Life (ASTM D3336): This test method evaluates the ability of a

grease to provide adequate lubrication for extended periods in ball bearings operating under

light loads at high speeds and elevated temperatures.[9]
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Caption: Workflow for High-Temperature Grease Formulation.
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Caption: Interaction of Thickener Components in Grease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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